Cas no 1934872-99-7 (Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-)

• Product Name: Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-
• CAS No: 1934872-99-7
• MF: C₁₀H₉FO₂S
• MW: 212.240665197372
• MDL: MFCD29137497
• CID: 5305829
• Update Time: 2025-10-28

Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-

• MDL： MFCD29137497
• Inchi： 1S/C10H9FO2S/c1-12-7-5-8-6(3-4-14-8)9(11)10(7)13-2/h3-5H,1-2H3
• InChI Key： HWCLDBAYPSGHGR-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=C(OC)C(F)=C1C=CS2

Additional information on Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-

Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy- (CAS No. 1934872-99-7): A Comprehensive Overview in Modern Chemical Research

Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy- (CAS No. 1934872-99-7) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fused benzene and thiophene rings with fluoro and methoxy substituents, exhibits a unique combination of electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The nomenclature of this compound follows the IUPAC system, where "benzo[b]thiophene" denotes the core structure, while "4-fluoro-5,6-dimethoxy" specifies the positions and types of substituents. This precise naming convention ensures clarity and consistency in scientific communication, facilitating accurate identification and synthesis of the compound. The CAS number 1934872-99-7 serves as a unique identifier, distinguishing it from other compounds with similar structures or functionalities.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-. The introduction of fluorine at the 4-position and methoxy groups at the 5 and 6 positions introduces electron-withdrawing and electron-donating effects, respectively, which can modulate the reactivity and binding affinity of the molecule. These modifications are particularly important in drug design, where subtle changes in structure can significantly impact biological activity.

In the realm of pharmaceutical research, Benzo[b]thiophene derivatives have been extensively studied for their potential therapeutic applications. The fluoro-substituted benzo[b]thiophene scaffold has shown promise in various pharmacological assays, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of methoxy groups further enhances the compound's solubility and metabolic stability, making it a favorable candidate for drug development.

One of the most compelling aspects of Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-, is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The fluorine atom at the 4-position plays a pivotal role in enhancing the bioavailability and binding affinity of drug candidates. Fluorine's ability to influence electronic properties and metabolic stability has been well-documented in medicinal chemistry literature. By incorporating fluorine into the benzo[b]thiophene core, scientists can fine-tune the molecule's interactions with biological targets, leading to more effective therapeutic agents.

Moreover, the methoxy groups at positions 5 and 6 contribute to the compound's overall pharmacokinetic profile. These groups increase hydrophilicity, which can improve oral bioavailability and reduce systemic toxicity. The balance between hydrophobicity and hydrophilicity is a critical factor in drug design, and Benzo[b]thiophene derivatives exemplify how structural modifications can optimize these properties.

Recent studies have also highlighted the potential of Benzo[b]thiophene derivatives in addressing neurological disorders. The unique electronic properties of this scaffold allow for selective interaction with neurotransmitter receptors, making it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The dimethoxy substitution pattern enhances binding affinity to specific receptor sites while minimizing off-target effects.

The synthesis of Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These methodologies are essential for producing compounds suitable for preclinical and clinical studies.

In conclusion, Benzo[b]thiophene, 4-fluoro-5,6-dimethoxy- (CAS No. 1934872-99-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer a versatile platform for developing novel therapeutic agents with broad applications in medicine. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.